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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-SHIN1 is a potent dual inhibitor of cytosolic (SHMT1) and mitochondrial (SHMT2) serine

hydroxymethyltransferase.[1] These enzymes play a critical role in one-carbon (1C) metabolism

by catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-

methylenetetrahydrofolate. This reaction is a primary source of one-carbon units essential for

the biosynthesis of nucleotides (purines and thymidylate) and other crucial biomolecules.[2][3]

Inhibition of SHMT1 and SHMT2 by (-)-SHIN1 disrupts this pathway, leading to the depletion of

one-carbon units and subsequent cell cycle arrest and inhibition of cancer cell proliferation.[3]

Isotope tracing is a powerful technique used to track the metabolic fate of labeled atoms from a

substrate as they are incorporated into downstream metabolites.[4] When combined with a

metabolic inhibitor like (-)-SHIN1, isotope tracing can elucidate the specific impact of the

inhibitor on a metabolic pathway. This document provides detailed application notes and

protocols for utilizing (-)-SHIN1 in isotope tracing studies to investigate its effects on one-

carbon metabolism.
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Mechanism of Action and Signaling Pathway
(-)-SHIN1 acts as a competitive inhibitor at the folate binding site of both SHMT1 and SHMT2.

[5] This inhibition blocks the transfer of a carbon atom from serine to tetrahydrofolate, thereby

depleting the pool of 5,10-methylenetetrahydrofolate. This one-carbon unit is crucial for the de

novo synthesis of purines and the conversion of dUMP to dTMP, a key step in pyrimidine

synthesis. The disruption of these processes leads to a reduction in nucleotide triphosphates,

ultimately causing cell cycle arrest.[6][7]
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Cell Culture and Treatment

Metabolite Extraction

LC-MS Analysis

Seed cells and allow to adhere overnight

Replace with medium containing
U-¹³C-serine and (-)-SHIN1 or DMSO

Incubate for a defined period (e.g., 24 hours)

Wash cells with ice-cold PBS

Quench metabolism and extract metabolites
with ice-cold 80% methanol

Scrape cells and collect lysate

Centrifuge to pellet debris

Collect supernatant

Analyze metabolite extract by LC-MS

Determine isotopic labeling patterns
of downstream metabolites

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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